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Introduction

Triredisol is a pharmaceutical product that combines three essential neurotropic vitamins:
Thiamine (Vitamin B1), Pyridoxine (Vitamin B6), and Methylcobalamin (Vitamin B12).[1][2][3] It
is primarily prescribed to treat and prevent vitamin B deficiencies, which can result from
inadequate diet, certain medical conditions, or increased nutritional requirements.[1][4]
Triredisol plays a crucial role in supporting proper growth and the normal functioning of the
nervous system and the body as a whole.[1][4] Administered as an injection, it ensures the
direct absorption of these vital nutrients into the bloodstream.[4]

Composition

The standard formulation of Triredisol H Injection includes:
¢ Thiamine (Vitamin B1): 100mg

e Pyridoxine (Vitamin B6): 1000mcg

e Methylcobalamin (a form of Vitamin B12): 50mg[2][4]
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Mechanism of Action and Therapeutic Uses

The therapeutic effects of Triredisol are attributed to the combined actions of its three
components, which are vital for various metabolic processes, particularly in the nervous
system. These vitamins act as coenzymes in numerous biochemical reactions, contributing to
nerve health, energy metabolism, and the formation of red blood cells.[1][4]

Thiamine (Vitamin B1) is essential for carbohydrate metabolism and plays a significant role in
nerve function.

Pyridoxine (Vitamin B6) is involved in the synthesis of neurotransmitters and the metabolism of
amino acids, proteins, and carbohydrates.[5] Its active form, pyridoxal 5-phosphate (PLP), is a
crucial coenzyme in many enzymatic reactions.[5]

Methylcobalamin (Vitamin B12) is vital for the formation of myelin, the protective sheath around
nerves, and for the maturation of red blood cells. It also plays a role in DNA synthesis.

Together, these vitamins contribute to:

» Replenishing the body's stores of important nutrients.[1][3]

e Supporting healthy nerve and brain function.[1]

e Improving energy levels and metabolism.[1][4]

 Aiding in the formation of red blood cells and the absorption of iron.[4]

The combination of these vitamins has been noted for its potential modulatory effects on
inflammation and pain, with studies suggesting antinociceptive, antiallodynic, and anti-
hyperalgesic effects.[6]

Application in High-Throughput Screening (HTS)
Assays

Currently, there is no publicly available scientific literature or data to suggest that Triredisol or
its specific combination of vitamins is utilized as a screening agent in high-throughput
screening (HTS) assays for drug discovery or other research purposes. HTS is a process used
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in the pharmaceutical industry to rapidly test the biological or biochemical activity of a large
number of compounds.[7] The primary goal of HTS is to identify "hits" or "leads" that can be
further developed into new drugs.[7]

The available information on Triredisol exclusively pertains to its clinical use as a nutritional
supplement for treating vitamin deficiencies.[1][3][4] Therefore, detailed application notes,
experimental protocols, quantitative data from HTS assays, and associated signaling pathway
diagrams specifically for Triredisol in an HTS context cannot be provided.

Known Signaling Pathways of Individual
Components

While there is no information on Triredisol as a whole in HTS, the individual components are
known to be involved in various cellular signaling pathways. For instance, Pyridoxine has been
shown to influence signaling pathways such as PI3K/Akt, Wnt, and Notch, which are involved
in processes like hair follicle development.[8] However, this information is not related to the use
of Triredisol in high-throughput screening.

Below is a generalized representation of a signaling pathway that could be influenced by a
component like Pyridoxine.
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Caption: A generalized diagram of a cellular signaling pathway.
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In conclusion, Triredisol is a vitamin supplement with well-defined clinical applications for
treating nutritional deficiencies. There is no evidence to support its use in high-throughput
screening assays. The information provided herein is based on the available data regarding its
composition and therapeutic uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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